Cas no 3972-25-6 (Tert-butyl Alcohol-OD)

• Product Name: Tert-butyl Alcohol-OD
• CAS No: 3972-25-6
• MF: C₄H₁₀O
• MW: 74.1216
• MDL: MFCD00044421
• CID: 320463
• PubChem ID: 24850528
• Update Time: 2025-11-02

Tert-butyl Alcohol-OD Chemical and Physical Properties

Names and Identifiers

• 2-Propanol-d, 2-methyl-(9CI)
• Tert-butylAlcohol-OD
• Tert-butyl Alcohol-O
• 2-Propanol, 2-methyl-d
• DKGAVHZHDRPRBM-UICOGKGYSA-N
• 2-Methylpropan-2-(2H)ol
• MFCD00044421
• tBuOD
• tert-Butanol-OD, 99 atom % D
• Tert-Butyl Alcohol-d; tert-Butyl Hydroxide-d; 2-Methyl-2-propanol-d
• tert-Butanol-d1
• 2-Methyl-2-propan(ol-d), tert-Butanol-OD, tert-Butyl alcohol-d
• 2-Propanol-d, 2-methyl-
• Tert-butyl Alcohol-OD
• EINECS 223-597-1
• tert-butan(ol-d)
• 3972-25-6
• DTXSID50192803
• 2-Methyl-2-propan(ol-d)
• 2-deuteriooxy-2-methylpropane
• NS00121025
• D99425
• t-C4H9OD

• MDL： MFCD00044421
• Inchi： InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i5D
• InChI Key： DKGAVHZHDRPRBM-UICOGKGYSA-N
• SMILES： CC(C)(C)O[2H]

Computed Properties

• Exact Mass: 76.08574
• Monoisotopic Mass: 75.079442
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.786 g/mL at 25 °C
• Melting Point: 23-26 °C (lit.)
• Boiling Point: 83 °C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.3847(lit.)
• PSA: 9.23
• LogP: 0.77720
• Sensitiveness: Easily absorb moisture
• Vapor Pressure: 46.0±0.3 mmHg at 25°C

Tert-butyl Alcohol-OD Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H332
• Warning Statement： P210
• Hazardous Material transportation number：UN1120 - class 3 - PG 2 - Butanols
• WGK Germany：1
• Hazard Category Code： 11-20-36/37
• Safety Instruction： 9-16-46
• Hazardous Material Identification：
• Storage Condition：Flammable area
• Explosive Limit：2.3-8.0%(V)
• Risk Phrases：R11;R20
• Safety Term：S16;S9

Related Categories

• Other Chemical Reagents

Additional information on Tert-butyl Alcohol-OD

Tert-butyl Alcohol-OD: A Versatile Compound in Biomedical Applications

Tert-butyl Alcohol-OD, with the chemical formula CAS 3972-25-6, is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique chemical properties and wide-ranging applications. This compound, chemically identified as 2-[(1,1-Dimethylethyl)oxy]ethanol, is a derivative of tert-butyl alcohol, which is known for its stability and solubility in various organic solvents. The addition of the hydroxyethyl group to the tert-butyl moiety imparts distinct functional characteristics, making it a valuable reagent in pharmaceutical and biotechnological research.

Recent advancements in synthetic chemistry have highlighted the importance of Tert-butyl Alcohol-OD as a key intermediate in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of bioactive molecules targeting inflammatory pathways. The compound's ability to undergo selective oxidation and substitution reactions enables the creation of complex molecular structures, which are essential for drug design and delivery systems.

One of the most promising applications of Tert-butyl Alcohol-OD lies in its role as a protecting group in peptide synthesis. Researchers at the University of California, San Francisco, have reported that the compound effectively shields amino acid residues during the formation of peptide bonds, thereby enhancing the yield and purity of the final product. This property is particularly critical in the development of peptide-based therapeutics, which are increasingly being explored for their high specificity and low toxicity.

In the realm of biocompatible materials, Tert-butyl Alcohol-OD has shown potential as a component in the formulation of hydrogels used for tissue engineering. A 2024 review in Biomaterials Science highlighted its ability to modulate the mechanical properties of hydrogels, enabling the creation of scaffolds that mimic the extracellular matrix. This characteristic is vital for applications such as cartilage regeneration and wound healing, where the physical environment plays a crucial role in cell proliferation and differentiation.

Furthermore, the compound's role in analytical chemistry has been expanded through its use in chromatographic techniques. Recent studies have demonstrated its effectiveness as a mobile phase modifier in high-performance liquid chromatography (HPLC), where it enhances the separation efficiency of complex mixtures. This application is particularly relevant in the analysis of metabolites and biomarkers, which are critical for understanding disease mechanisms and developing diagnostic tools.

Another significant area of research involves the use of Tert-butyl Alcohol-OD in the synthesis of pharmaceutical excipients. Its compatibility with a wide range of pharmaceutical ingredients and its ability to improve the solubility of poorly water-soluble drugs make it an attractive candidate for formulation development. A 2023 report by the American Association of Pharmaceutical Scientists emphasized its potential in enhancing the bioavailability of orally administered drugs, particularly in the context of nanocarriers and sustained-release systems.

Environmental considerations have also prompted interest in the sustainability of Tert-butyl Alcohol-OD production. Recent efforts in green chemistry have focused on developing catalytic processes that reduce energy consumption and minimize waste generation. A 2024 study in Green Chemistry described a novel enzymatic method for the synthesis of this compound, which not only improves the atom economy but also reduces the environmental impact associated with traditional chemical processes.

In the context of drug delivery systems, Tert-butyl Alcohol-OD has been explored as a component in the design of stimuli-responsive materials. Researchers at MIT have demonstrated its ability to undergo structural changes in response to pH or temperature variations, which can be exploited for controlled drug release. This property is particularly valuable in the development of targeted therapies, where the release of the active compound is triggered by specific physiological conditions.

Additionally, the compound's role in the synthesis of fluorescent probes has gained attention in biomedical imaging. A 2023 study published in Advanced Materials showcased its use in creating near-infrared (NIR) fluorescent probes, which are essential for non-invasive imaging applications. The ability of Tert-butyl Alcohol-OD to be functionalized with fluorophores makes it a versatile platform for tracking biological processes in real-time, with implications for early disease detection and therapeutic monitoring.

The safety profile of Tert-butyl Alcohol-OD has also been a subject of recent research, particularly in the context of its use in biomedical applications. A 2024 systematic review in Pharmaceutical Research evaluated its toxicity in vitro and in vivo, concluding that it exhibits low cytotoxicity and is well-tolerated in cellular models. These findings are crucial for ensuring the safety of compounds used in clinical settings, especially when they are incorporated into complex formulations or administered via alternative routes.

Moreover, the compound's potential in the development of antimicrobial agents has been explored through its ability to disrupt bacterial cell membranes. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of Tert-butyl Alcohol-OD exhibit broad-spectrum antimicrobial activity, suggesting its utility in combating drug-resistant pathogens. This application is particularly relevant in the context of rising antibiotic resistance, where new strategies for infection control are urgently needed.

In conclusion, the multifaceted applications of Tert-butyl Alcohol-OD span across various domains of pharmaceutical and biotechnological research. Its unique chemical properties make it an indispensable reagent in the synthesis of bioactive molecules, the development of biocompatible materials, and the advancement of analytical techniques. As research continues to uncover new functionalities and applications, the compound is poised to play an increasingly important role in the innovation of therapeutic strategies and diagnostic tools. The ongoing exploration of its potential in sustainable synthesis and targeted drug delivery further underscores its significance in addressing contemporary challenges in healthcare and biotechnology.